Cas no 921795-00-8 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide
• CAS No: 921795-00-8
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 6400131
• PubChem ID: 40886838
• Update Time: 2025-08-05

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide
• 921795-00-8
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)pivalamide
• AKOS024632827
• F2261-0351

• Inchi： 1S/C19H28N2O3/c1-7-10-21-14-9-8-13(20-16(22)18(2,3)4)11-15(14)24-12-19(5,6)17(21)23/h8-9,11H,7,10,12H2,1-6H3,(H,20,22)
• InChI Key： FBSRVUYQOGVWCM-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CCC)C2=CC=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide (CAS No. 921795-00-8)

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide (CAS No. 921795-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of benzoxazepine derivatives, which are known for their diverse biological activities. The presence of both oxazepine and propanamide moieties in its structure makes it a subject of interest for drug discovery and development.

The molecular formula of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide is C₁₉H₂₈N₂O₃, with a molecular weight of approximately 332.44 g/mol. Its complex structure includes a tetrahydro-1,5-benzoxazepine core, which is a heterocyclic system combining benzene and oxazepine rings. The 3,3-dimethyl and 2,2-dimethylpropanamide substituents contribute to its steric and electronic properties, influencing its reactivity and potential interactions with biological targets.

One of the key areas of interest for N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide is its potential role in central nervous system (CNS) disorders. Benzoxazepine derivatives are often explored for their neuroactive properties, and this compound's structural features suggest possible applications in modulating neurotransmitter systems. Researchers are particularly interested in its potential as a GABA receptor modulator or serotonin receptor ligand, given the pharmacological relevance of similar compounds.

In addition to its CNS applications, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide has shown promise in anti-inflammatory and analgesic research. The oxazepine core is known to interact with various enzymatic pathways involved in inflammation, making it a candidate for developing novel therapeutic agents. Recent studies have also explored its potential in cancer research, particularly in targeting specific protein kinases involved in cell proliferation.

The synthesis of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide typically involves multi-step organic reactions, including cyclization and amide coupling processes. The 3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepine intermediate is often prepared first, followed by the introduction of the 2,2-dimethylpropanamide group via acylation. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for research and potential commercial applications.

From a commercial perspective, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide is primarily available as a research chemical for academic and pharmaceutical laboratories. Its CAS No. 921795-00-8 serves as a unique identifier in chemical databases and regulatory documents. The compound is typically supplied in powder form, with purity levels ranging from 95% to 99%, depending on the supplier and intended use.

Recent advancements in computational chemistry and molecular docking have further highlighted the potential of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide. Virtual screening studies have identified it as a potential lead compound for various therapeutic targets, leveraging its unique molecular scaffold. These in silico approaches are increasingly important in modern drug discovery, as they help prioritize compounds for experimental validation.

For researchers working with N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide, proper handling and storage are essential. The compound should be stored in a cool, dry place, protected from light and moisture. While it is not classified as hazardous under standard conditions, appropriate laboratory safety measures should always be followed when handling any chemical substance.

The future outlook for N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2,2-dimethylpropanamide appears promising, with ongoing research exploring its full pharmacological potential. As the demand for novel small molecule therapeutics continues to grow, compounds with unique structural features like this benzoxazepine derivative will remain valuable tools in medicinal chemistry and drug development.